Cas no 159397-66-7 (3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro-)

3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- is a fluorinated bicyclic lactam with a rigid, strained scaffold, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of two fluorine atoms at the 6-position enhances its metabolic stability and influences electronic properties, which can improve binding affinity in bioactive molecules. Its unique structure serves as a versatile building block for the synthesis of heterocyclic compounds, particularly in the development of enzyme inhibitors and receptor modulators. The compound’s high reactivity and selectivity make it suitable for applications in asymmetric synthesis and the design of novel pharmacophores.
3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- structure
159397-66-7 structure
Product Name:3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro-
CAS No:159397-66-7
MF:C5H5F2NO
MW:133.096108198166
CID:5252448
PubChem ID:25072955
Update Time:2025-05-23

3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro-
    • SCHEMBL3733163
    • ITWSYPVTIHBDAL-UHFFFAOYSA-N
    • G15594
    • 6,6-difluoro-3-azabicyclo[3.1.0]hexan-2-one
    • 159397-66-7
    • EN300-384222
    • Inchi: 1S/C5H5F2NO/c6-5(7)2-1-8-4(9)3(2)5/h2-3H,1H2,(H,8,9)
    • InChI Key: ITWSYPVTIHBDAL-UHFFFAOYSA-N
    • SMILES: C12C(C1(F)F)CNC2=O

Computed Properties

  • Exact Mass: 133.03392011g/mol
  • Monoisotopic Mass: 133.03392011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 29.1Ų

3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- Pricemore >>

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Additional information on 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro-

3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro-

3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- (CAS No: 159397-66-7) is a unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azabicyclic ketones, which have been extensively studied for their role in drug design and synthesis.

The molecular structure of 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- consists of a bicyclic framework with a nitrogen atom at the 3-position and a ketone group at the 2-position. The presence of two fluorine atoms at the 6-position introduces interesting electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration in medicinal chemistry.

Recent studies have highlighted the importance of azabicyclic compounds like 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- in the development of bioactive molecules. For instance, researchers have explored its potential as a scaffold for designing inhibitors of various enzymes, including kinases and proteases.

The synthesis of 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- involves a multi-step process that typically begins with the preparation of the bicyclic core followed by fluorination at the 6-position. The use of fluorine atoms in organic synthesis is well-documented due to their ability to enhance drug-like properties such as lipophilicity and metabolic stability.

One of the most promising applications of 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- lies in its potential as a building block for more complex molecules with enhanced bioactivity. For example, recent research has demonstrated that derivatives of this compound can exhibit potent activity against cancer cell lines by modulating key signaling pathways.

In addition to its pharmacological applications, 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- has also been investigated for its role in materials science and catalysis due to its rigid bicyclic structure and unique electronic properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- is crucial for ensuring sustainable chemical practices.

In conclusion,3-Azabicyclo[3.1.0]hexan-2-one, 6,6-difluoro- represents a versatile compound with diverse applications across multiple disciplines.

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